Cas no 2351-37-3 (4,4'-Biphenyldicarbonyl Chloride)

• Product Name: 4,4'-Biphenyldicarbonyl Chloride
• CAS No: 2351-37-3
• MF: C₁₄H₈Cl₂O₂
• MW: 279.11812210083
• MDL: MFCD00058934
• CID: 288155
• PubChem ID: 87564240
• Update Time: 2025-05-23

4,4'-Biphenyldicarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dicarbonyldichloride
• 4,4'-Biphenyldicarbonyl Chloride
• 4-(4-carbonochloridoylphenyl)benzoyl chloride
• (1,1'-Biphenyl)-4,4'-dicarbonyl dichloride
• 1,1'-biphenyl-4,4'-dicarbonyl chloride
• 4,4'-Bibenzoyl Chloride
• 4,4'-biphenyldicarbonyl dichloride
• 4,4'-biphenyldicarboxylic acid dichloride
• 4,4'-Dibenzoyl Chloride
• 4,4'-Diphenyldicarbonyl Chloride
• biphenyl 4,4'-dicarboxylic acid chloride
• biphenyl-4,4'-dicarbonyl dichloride
• biphenyl-4,4'-dicarboxylic acid dichloride
• Biphenyldicarbonylchloride
• 4,4'-Bis(chlorocarbonyl)-1,1'-biphenyl
• 4,4'-Bis(chloroformyl)biphenyl
• 4BPAC
• Diphenyl-4,4'-dicarboxylic acid chloride
• p,p'-Bis(chlorocarbonyl)biphenyl
• p-Biphenylenedicarbonyl chloride
• [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride
• QDBOAKPEXMMQFO-UHFFFAOYSA-N
• biphenyl-4,4 -dicarbonyl dichloride
• PubChem19812
• 4,4'-BiphenyldicarbonylChloride
• 4,4'-Bi[benzoic ac
• D84218
• AKOS005068030
• A878219
• 39R3G8K3DU
• [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride, AldrichCPR
• SY050981
• SCHEMBL727046
• 2351-37-3
• NS00048809
• FT-0617004
• BS-16725
• MFCD00058934
• EINECS 219-085-2
• B1308
• FT-0700540
• DTXSID0062343
• AMY14297
• [1,1 inverted exclamation mark -Biphenyl]-4,4 inverted exclamation mark -dicarbonyl Dichloride
• 4,4'-biphenyldicarboxylic acid chloride
• 1,1'-Biphenyl-4,4'-bis(carboxylic acid chloride)
• DTXCID6036887

• MDL： MFCD00058934
• Inchi： 1S/C14H8Cl2O2/c15-13(17)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(16)18/h1-8H
• InChI Key： QDBOAKPEXMMQFO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C1C=CC(C(=O)Cl)=CC=1)=O

Computed Properties

• Exact Mass: 277.99000
• Monoisotopic Mass: 277.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.344
• Melting Point: 186.0 to 190.0 deg-C
• PSA: 34.14000
• LogP: 4.11160
• Solubility: Not determined

4,4'-Biphenyldicarbonyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• Hazard Category Code： 36-38-50/53
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,4'-Biphenyldicarbonyl Chloride

4,4'-Biphenyldicarbonyl Chloride (CAS No. 2351-37-3): A Comprehensive Overview

4,4'-Biphenyldicarbonyl Chloride, also known as biphenyl dicarbonyl chloride, is a versatile organic compound with the CAS registry number 2351-37-3. This compound has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery due to its unique structural properties and reactivity. The molecule consists of two phenyl rings connected by a dicarbonyl group with chlorine atoms at the 4' positions, making it a valuable precursor for various synthetic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of biphenyldicarbonyl chlorides in constructing complex molecular architectures. Researchers have exploited its reactivity to develop novel materials with tailored electronic and mechanical properties. For instance, studies published in *Chemical Reviews* and *Angewandte Chemie* have demonstrated its utility in synthesizing advanced polymers and supramolecular assemblies. These materials exhibit exceptional thermal stability and conductivity, making them suitable for applications in high-performance electronics and optoelectronic devices.

The synthesis of 4,4'-Biphenyldicarbonyl Chloride typically involves multi-step reactions, often starting from biphenyl derivatives or aromatic aldehydes. The incorporation of chlorine atoms at the 4' positions is achieved through electrophilic substitution or coupling reactions, depending on the starting material. This compound's reactivity is primarily attributed to the electron-withdrawing nature of the carbonyl groups and the aromaticity of the biphenyl system, which facilitates various nucleophilic and electrophilic transformations.

In the context of drug discovery, biphenyldicarbonyl chlorides have been employed as key intermediates in the synthesis of bioactive molecules. For example, recent studies in *Journal of Medicinal Chemistry* have reported its use in constructing scaffolds for kinase inhibitors and GPCR modulators. The ability to functionalize the biphenyl system with diverse substituents has enabled researchers to explore its potential in targeting various disease pathways.

The application of 4,4'-Biphenyldicarbonyl Chloride extends beyond traditional organic synthesis into emerging areas such as green chemistry and sustainable materials development. Scientists have investigated its role in catalytic cycles and recyclable systems, aiming to reduce waste and improve process efficiency. These efforts align with global initiatives to promote environmentally friendly chemical practices while maintaining high yields and product quality.

From a structural perspective, biphenyldicarbonyl chlorides exhibit a high degree of symmetry, which contributes to their stability and reactivity. Computational studies using density functional theory (DFT) have provided insights into their electronic structure and reaction mechanisms. These findings have been instrumental in optimizing synthetic protocols and predicting reactivity trends for related compounds.

In summary, 4,4'-Biphenyldicarbonyl Chloride (CAS No. 2351-37-3) stands as a pivotal compound in modern organic chemistry. Its unique properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more critical role in advancing materials science, drug development, and sustainable chemical processes.